9-methyl-N-(4-nitrophenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 10-methyl-N-(4-nitrophenyl)-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C18H12N4O4S/c1-10-3-2-8-21-15(10)20-17-13(18(21)24)9-14(27-17)16(23)19-11-4-6-12(7-5-11)22(25)26/h2-9H,1H3,(H,19,23)
• InChI Key: ORNFMKYEGOLADZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(S3)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H12N4O4S
• Molecular Weight: 380.4 g/mol
• CAS No.: 690251-66-2

Description

9-methyl-N-(4-nitrophenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C18H12N4O4S and its molecular weight is 380.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Chemical Modification for Enhanced Biological Properties : The study by Ukrainets et al. (2015) explored the chemical modification of the pyridine moiety in the molecule to optimize its biological properties. They focused on the displacement of the methyl group in the pyrido[1,2-a]pyrimidine nucleus and synthesized a series of N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides. Their research aimed to enhance analgesic properties, noting an increase in biological activity, especially in para-substituted derivatives (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).

• Antimicrobial Activity : Kolisnyk et al. (2015) synthesized a series of novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides and studied their antimicrobial activity. They found that these compounds exhibited more activity than reference drugs against certain strains, highlighting their potential as antimicrobial agents (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).

• Synthesis of Fused Polyheterocyclic Systems : Bakhite et al. (2005) reported the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, showcasing the versatile chemical nature and the potential for creating a variety of fused polyheterocyclic systems with this core structure (Bakhite, Al‐Sehemi, & Yamada, 2005).

• Synthesis of Related Fused Thiazolo Derivatives : Ahmed (2003) detailed the synthesis of 3-substituted pyrido[4′,3′:4,5]thieno[2,3‐d]pyrimidines and related fused thiazolo derivatives. This research emphasizes the chemical adaptability of the core structure and its ability to form various fused derivatives, potentially expanding its applications in medicinal chemistry (Ahmed, 2003).

Mechanism of Action

Target of Action

It is known that thieno[3,2-d]pyrimidines, a class of compounds to which our compound belongs, have diverse biological activities . They are often used in the development of therapeutic agents due to their structural diversity .

Mode of Action

It is known that pyrimidine derivatives can exert their effects by resembling the structure of the nucleotide base pair of dna and rna, which allows them to interact with these macromolecules . This interaction can lead to various changes in the cell, depending on the specific targets of the compound.

Biochemical Pathways

It is known that pyrimidine derivatives can affect a wide range of biological processes due to their structural similarity to the nucleotide base pair of dna and rna .

Result of Action

It is known that pyrimidine derivatives can have a wide range of biological effects, including anticancer , antiviral , antimicrobial , and anti-inflammatory activities.